Cas no 412339-01-6 (6-Oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylic acid)

• Product Name: 6-Oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylic acid
• CAS No: 412339-01-6
• MF: C₁₁H₈N₂O₃
• MW: 216.19282245636
• MDL: MFCD09044022
• CID: 2125603
• PubChem ID: 16771713
• Update Time: 2024-11-02

6-Oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylic acid
• AAVYIKIZGPTVFN-UHFFFAOYSA-N
• STK639173
• SBB076512
• BBL010852
• NE24039
• 6-oxo-1-phenylhydropyridazine-3-carboxylic acid
• Z425449582
• 3-Pyridazinecarboxylicacid,1,6-dihydro-6-oxo-1-phenyl-
• 6-Oxo-1-phenyl-1,6-dihydro-pyridazine-3-carboxylic acid
• 3-Pyridazinecarboxylic acid, 1,6-dihydro-6-oxo-1-phenyl-
• AKOS000128326
• VS-02710
• Z330793310
• SCHEMBL924712
• MFCD09044022
• 6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylicacid
• CS-0119972
• AT13825
• 6-oxo-1-phenylpyridazine-3-carboxylic acid
• EN300-31603
• 412339-01-6
• DB-296634
• 6-Oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylic acid

• MDL： MFCD09044022
• Inchi： 1S/C11H8N2O3/c14-10-7-6-9(11(15)16)12-13(10)8-4-2-1-3-5-8/h1-7H,(H,15,16)
• InChI Key： AAVYIKIZGPTVFN-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C(=O)O)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 216.05349212g/mol
• Monoisotopic Mass: 216.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70
• XLogP3: 1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 405.6±28.0 °C at 760 mmHg
• Flash Point: 199.1±24.0 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

6-Oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones